Journal Name:Journal of the Australian Ceramic Society
Journal ISSN:2510-1560
IF:1.9
Journal Website:https://www.springer.com/materials/special+types/journal/41779
Year of Origin:0
Publisher:
Number of Articles Per Year:80
Publishing Cycle:
OA or Not:Not
Global static and dynamic tristability in electrostatically actuated initially curved and weakly coupled double microbeams
Journal of the Australian Ceramic Society ( IF 1.9 ) Pub Date: 2023-05-27 , DOI: 10.1016/j.ijsolstr.2023.112342
In the present study, an expanded dynamic model of an electrostatically actuated double beam metastructure, composed of geometrically different beams, is formulated and solved. The two beams are connected via an elastic bridge in the form of a linear spring, forming a weak coupling. A reduced order (RO) model is derived using Galerkin’s decomposition with buckling eigenmodes of a straight beam taken as the base functions. Through a case study of three different structures, it is found that weakly coupled and geometrically different sub-structures can manifest global tristability when introduced to a nonlinear, displacement-dependent, electrostatic actuation whilst exhibiting bistability under mechanical, displacement-independent, load. The stability of the structures was established via three different methods. One being the combined eigenvalues based calculation, known as the energy method. The second is a direct Lyapunov stability sweep. And the third method involves direct quasi-static finite elements (FE) based simulations, corroborating the combined stability properties of the structures. In addition, it was found that electrostatic tristability can be manifested in different configurations, with statically inaccessible stable branches. To corroborate the behaviour of the electrostatically actuated structures, quasi-static loading sequences were performed on the RO model, complemented by the dynamic trapping method, to account for all three stable equilibria. Furthermore, it was found that in contrast to rigidly coupled double beam structures, the current model can account for globally stable latching points as well. The study has therefore shown that the energy method can be used to characterise the stability of the proposed metastructure, while also revealing new abilities that can be manifested in a seemingly simple structure. Such findings can promote the usage of such structures in multi-valued micro-electromechanical systems (MEMS) devices, promoting further miniaturisation.
Detail
Micromechanical modelling of biodegradable semi-crystalline polymers: The evolution of anisotropic mechanical properties during degradation
Journal of the Australian Ceramic Society ( IF 1.9 ) Pub Date: 2023-06-08 , DOI: 10.1016/j.ijsolstr.2023.112366
The mechanical properties of biodegradable polymers are strongly linked to molecular weight and crystallinity. In this study, our modelling approach is used to relate changes in physical properties (molecular weight, crystalline volume fraction and porosity) of a semi-crystalline PLLA during degradation to macroscopic mechanical properties (modulus). We create a database of mechanical behaviour based on possible values of these properties, which is then queried to quickly predict the modulus without the need for multiscale approaches. Initially, the semi-crystalline polymer is considered as an ensemble of crystalline amorphous regions with no preferential direction. In subsequent simulations, the effect of anisotropy is investigated by considering various orientations and dispersions of the crystalline phase. Theoretical bounds were calculated and compared to simulations and published data. The database of mechanical behaviour was modified to capture the emergence of porosity during degradation. These predictions are compared against previously published experimental values of Young’s modulus for PLLA (Poly (L-lactide)) during degradation with good agreement. These simulations also provide insight into the transition to brittle behaviour during degradation.
Detail
Deformation of corrugated hydrogel panel subject to chemo-mechanical coupled loading
Journal of the Australian Ceramic Society ( IF 1.9 ) Pub Date: 2023-05-18 , DOI: 10.1016/j.ijsolstr.2023.112326
In this paper, a novel plate theory is proposed for corrugated soft panels with a chemically coupled constitutive model of hydrogel, which is formulated via perturbation analysis on the physically based constitutive theory. Here, the elastic moduli naturally incorporate the chemical effects that could reduce to the classical linear Hookean law or second-order Murnaghan model. As a result, the resultant constitutive model is concise in form and comprehensive in physical integrity, where no further coupling is required between the deformation of solid and diffusion of fluid. Applying the symplectic elasticity method, the exact bending solution is then derived for corrugated hydrogel panels with two opposite sided clamped. The main effects of chemical potential, Flory parameter, and geometric factors on the equivalent stiffnesses and transverse deflections are investigated in detail. Some new results could be used as a reference for the designing of flexible and wearable devices.
Detail
Cylindrical void growth vs. grain fragmentation in FCC single crystals: CPFEM study for two types of loading conditions
Journal of the Australian Ceramic Society ( IF 1.9 ) Pub Date: 2023-06-28 , DOI: 10.1016/j.ijsolstr.2023.112397
The crystal plasticity finite element method (CPFEM) is used to investigate the coupling between the cylindrical void growth or collapse and grain refinement in face-centred cubic (FCC) single crystals. A 2D plane strain model with one void is used. The effect of the initial lattice orientation, similarities, and differences between stress- and strain-driven loading scenarios are explored. To this end, boundary conditions are enforced in two different ways. The first one is based on maintaining constant in-plane stress biaxiality via a dedicated truss element, while the second one is imposing a constant displacement biaxiality factor. Uniaxial and biaxial loading cases are studied. For the uniaxial loading case a special configuration, which enforces an equivalent pattern of plastic deformation in the pristine crystal, is selected in order to investigate the mutual interactions between the evolving void and the developed lattice rotation heterogeneity. Next, biaxial loading cases are considered for three crystal orientations, one of which is not symmetric with respect to loading directions. It is analysed how stress or strain biaxility factors and initial lattice orientation influence the void evolution in terms of its size and shape. Moreover, the consequences of variations in the resulting heterogeneity of lattice rotation are studied in the context of the grain refinement phenomenon accompanying the void evolution. Scenarios that may lead to more advanced grain fragmentation are identified.
Detail
Dynamic peeling process of IC chip from substrate based on a 3D analytical model
Journal of the Australian Ceramic Society ( IF 1.9 ) Pub Date: 2023-06-12 , DOI: 10.1016/j.ijsolstr.2023.112374
A 3D analytical approach is proposed to investigate the peeling mechanism of IC chip from substrate, which is important for reliable electronic packaging. Chip-adhesive-substrate system is considered as a composite structure composed of a rectangular plate of free edges and a clamped circular plate bonded with an interfacial layer. Peeling a chip from substrate is treated as the interfacial fracture of this structure. Based on the theory of elasticity, the problem of interfacial fracture is reduced to a set of coupled integral and differential equations. An analytical scheme is developed to solve these equations. With the approach, dynamic evolution process of peeling is analyzed due to various needle ejecting and vacuum absorption. Stress distributions of both chip and adhesive at different stages of peeling process are obtained. It is shown that stresses of both chip and adhesive are nonuniformly distributed in the whole region. As a result, peeling initiates from four corners, and propagates toward the center of interface with a very complex advancing front. For a definite displacement of needle point, peeling process is determined by both the magnitude and application time of vacuum absorption. When these two parameters locate in a specific region, a chip can be separated completely from substrate without damage. Furthermore, peeling process is sensitive to the position deviation of needle point. In case the position deviation is beyond a certain range, peeling process is incomplete.
Detail
Fracture patterns formed by tearing adhesive thin films from curved surfaces
Journal of the Australian Ceramic Society ( IF 1.9 ) Pub Date: 2023-07-08 , DOI: 10.1016/j.ijsolstr.2023.112416
It has been reported that tearing adhesive thin films from smooth developable surfaces can produce various fracture patterns, which can be either convergent or divergent. We experimentally show that the parallel one can be realized from a properly undulating surface. Then, we demonstrate that the formation of all the discovered patterns is governed by a unified rule, where the local geometry near the crack tip matters. Our theory can provide a master curve, universally capturing distinct crack behaviors in experiments. And diverse observed fracture patterns become predictable. Based on the unified perspective, we reveal that the stability of a parallel pattern is decided by the local concavity of the surface near the crack tips. In addition, this rule also applies to the tearing from nondevelopable surfaces, such as tearing the fruit skin from the pulp with a wide initial flap width. Finally, we suggest that such predictable tearing can be harnessed for controlled fragmentation of thin films and used for characterizing the mechanical properties of a film-substrate system where the substrate can own nonzero curvature.
Detail
Tension-compression asymmetric functional degeneration of super-elastic NiTi shape memory alloy: Experimental observation and multiscale constitutive model
Journal of the Australian Ceramic Society ( IF 1.9 ) Pub Date: 2023-06-20 , DOI: 10.1016/j.ijsolstr.2023.112384
The functional degeneration of super-elastic NiTi shape memory alloy (SMA) rods is investigated in the cyclic tension-unloading and compression-unloading experiments. The results show that the functional degeneration exhibits a strong tension–compression asymmetry, which originates from the initial 〈1 1 1〉 and 〈1 1 0〉 mixed textures along the axial direction of the rods, the polarity of martensite transformation, and the complex interaction between martensite transformation and dislocation slipping. Moreover, the dependence of functional degeneration on the applied stress level is discussed. To understand and predict the effect of initial texture on the cyclic deformation of polycrystalline NiTi SMA, a multiscale constitutive model is constructed at finite deformation. At the mesoscopic scale, two major inelastic deformation mechanisms, i.e., the transformation between austenite and martensite phases and the transformation-induced plasticity caused by the strain mismatch at the austenite–martensite interface, are considered. The total deformation gradient is multiplicatively decomposed into the martensite transformation, transformation-induced plasticity and elastic parts. The deformation gradient parts at the mesoscopic scale are obtained by upscaling these physical quantities at a smaller spatial scale (i.e., the microscopic scale). The proposed model is formulated within the framework of irreversible thermodynamics. The driving forces for martensite transformation and transformation-induced plasticity are derived according to the established Helmholtz free energy and Clausius-Duhem inequality. The complex interaction between martensite transformation and dislocation slipping, and the forward/reverse inheritance of dislocations caused by the moving austenite–martensite interfaces are considered. To calculate the overall cyclic responses of polycrystalline NiTi SMA at the macroscopic scale, the developed constitutive model is implemented into the finite element software ABAQUS/Explicit using a user-defined material subroutine. A polycrystalline representative volume element is constructed by introducing the initial 〈1 1 1〉 and 〈1 1 0〉 mixed textures observed in the experiment. By comparing the simulated results with the experimental data, the capability of the proposed model to predict the texture-induced tension–compression asymmetric functional degeneration is verified, and the influence of texture type on the cyclic deformation is discussed.
Detail
wwNonlinear elastic vector solitons in hard-magnetic soft mechanical metamaterials
Journal of the Australian Ceramic Society ( IF 1.9 ) Pub Date: 2023-06-24 , DOI: 10.1016/j.ijsolstr.2023.112396
We propose a design of a metamaterial for magnetically tunable propagation of nonlinear vector solitary waves. The metamaterial consists of a periodic array of units of hard-magnetic inclusion embedded in a soft matrix. The units are connected via thin and highly deformable ligaments. Our theoretical and numerical modeling results show that the configuration of the metamaterial undergoes drastic transformations when activated by a magnetic field. These controllable microstructural transformations significantly influence the propagation of vector solitary waves in the proposed metamaterial system. We report the magnetic field-enabled propagation of solitary waves. We show that the proposed soft magnetoactive metamaterial allows us to tune the key characteristics of the enabled nonlinear solitary waves, including their pulse width and amplitude. Our findings also highlight the potential of magneto-mechanical coupling in the development of untethered mechanical metamaterial systems for applications in nondestructive testing, energy harvesting, and smart soft wave devices.
Detail
Stability of a finite length multi-span beam resting on periodic rigid and elastic supports
Journal of the Australian Ceramic Society ( IF 1.9 ) Pub Date: 2023-07-14 , DOI: 10.1016/j.ijsolstr.2023.112410
The stability of a multi-span finite length beam resting on periodic rigid and elastic supports is studied in this paper. The beam is compressed by axial forces applied at the edges. The stability analysis of the compressed beam is carried out using the transfer matrix method in conjunction with Bloch-Floquet's approach. Based on analytical and numerical analysis several boundary value stability problems are considered and comparison with the infinite beam model is carry out. It is shown that the model of the periodic infinite beam is in good agreement with the results of the finite length beam with the equidistant rigid and elastically supports when the number of spans is more than six. It is also shown that elastic supports significantly increase the multi-span beam stability.
Detail
oEffects of viscosity and loading rate on wrinkling dynamics and coarsening of floating sheets
Journal of the Australian Ceramic Society ( IF 1.9 ) Pub Date: 2023-07-24 , DOI: 10.1016/j.ijsolstr.2023.112434
Elastic sheets floating on a fluid substrate buckle into equilibrium wrinkles under quasi-static compression, selecting a wavelength that reflects the energy balance between the sheet and the fluid substrate. However, when the fluid is viscous and the compression has a finite strain rate, the wrinkling instability and development are drastically different from those under quasi-static compression. Here, we investigate the effects of viscosity and loading rate on the wrinkling dynamics and coarsening of floating elastic sheets by theoretical analyses, numerical simulations, and experiments. We find that such wrinkling instability and development are viscosity and loading rate dependent. A theoretical solution to a critical time is obtained at which the compressive force in the sheet reaches a maximum indicating the onset of the dynamic wrinkling instability. The critical time shows a scaling law with an exponent 1/3 of viscosity and an exponent –2/3 of loading rate. The solution to the critical wavelength of the wrinkle patterns follows a scaling law with an exponent –1/6 of both viscosity and loading rate, which is verified by our experiments. Moreover, numerical and theoretical results show that coarsening of such wrinkles of floating sheets is significantly altered by viscosity, loading rate, and substrate stiffness, different from those under quasi-static compression. Our results provide insights into the rate-dependent instability and coarsening of dynamic wrinkling, which may be applicable for the usage of shape morphing structures via dynamic wrinkling.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术4区 MATERIALS SCIENCE, CERAMICS 材料科学:硅酸盐4区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
16.30 15 Science Citation Index Expanded Not
Submission Guidelines
Journal Submission Website
https://www.editorialmanager.com/acsj/default.aspx